Cas no 793727-96-5 (4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid)

• Product Name: 4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid
• CAS No: 793727-96-5
• MF: C₁₄H₁₀Cl₂O₂S
• MW: 313.199000835419
• CID: 5232536
• PubChem ID: 2473268
• Update Time: 2026-03-07

4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2,4-dichlorophenyl)thio]methyl]-
• 4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid

• Inchi： 1S/C14H10Cl2O2S/c15-11-5-6-13(12(16)7-11)19-8-9-1-3-10(4-2-9)14(17)18/h1-7H,8H2,(H,17,18)
• InChI Key： UMGRGMQGKFDFKY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CSC2=CC=C(Cl)C=C2Cl)C=C1

Additional information on 4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid

4-{(2,4-Dichlorophenyl)sulfanylmethyl}benzoic Acid: A Comprehensive Overview

The compound with CAS No 793727-96-5, commonly referred to as 4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the synthesis, properties, and recent advancements in research related to this compound.

4-{(2,4-Dichlorophenyl)sulfanylmethyl}benzoic acid is a derivative of benzoic acid, a class of compounds known for their versatility in chemical reactions. The molecule incorporates a sulfanyl group attached to a 2,4-dichlorophenyl ring, which introduces interesting electronic and steric effects. These features make it a valuable substrate for further functionalization in drug discovery and material science.

Recent studies have highlighted the importance of sulfanylmethyl groups in modulating the pharmacokinetic properties of drugs. The presence of such groups in 4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid has been shown to enhance solubility and bioavailability, making it a promising candidate for therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to inhibit key enzymes involved in inflammatory pathways.

The synthesis of 4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to streamline the production process, reducing reaction times and improving efficiency.

In terms of physical properties, 4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents. Its stability under various conditions has been thoroughly investigated, with results indicating robustness against thermal degradation and hydrolysis under mild conditions.

Recent research has also focused on the environmental impact of 4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid. Studies suggest that it undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This is particularly important for industries seeking sustainable chemical solutions.

Moreover, the compound's role in material science has been explored through its incorporation into polymer matrices. The sulfanyl group imparts unique mechanical properties to the resulting materials, making them suitable for high-performance applications such as advanced composites and electronic devices.

In conclusion, 4-{(2,4-dichlorophenyl)sulfanylmethyl}benzoic acid stands out as a versatile molecule with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings underscores its potential to contribute significantly to future innovations in chemistry and beyond.